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Compound of Interest

Compound Name: Tetrahydroxyquinone

CAS No.: 123334-16-7; 319-89-1

Cat. No.: B15567334

Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemicals is paramount. This document provides immediate, essential safety and

logistical information for Tetrahydroxyquinone, including operational and disposal plans, to

build a foundation of trust and value in laboratory safety.

Personal Protective Equipment (PPE) and Safety
Measures
When handling Tetrahydroxyquinone, a comprehensive approach to personal protection is

crucial to minimize exposure and ensure a safe laboratory environment. The following table

summarizes the required personal protective equipment.
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Protection Type Required Equipment Details and Specifications

Eye Protection
Chemical safety goggles or

eyeglasses

Must comply with OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.[1]

Skin Protection Protective gloves
Wear appropriate gloves to

prevent skin exposure.[1]

Protective clothing
Wear appropriate clothing to

prevent skin exposure.[1]

Lab coat
A standard protective measure

in laboratory settings.[2]

Respiratory Protection

NIOSH/MSHA or European

Standard EN 149 approved

respirator

Use if exposure limits are

exceeded or if irritation or other

symptoms are experienced.[1]

Follow OSHA respirator

regulations in 29 CFR

1910.134.[1]

Engineering Controls Adequate ventilation
Use to keep airborne

concentrations low.[1]

Safe Handling and Storage Protocols
Proper handling and storage are critical to maintaining the stability and integrity of

Tetrahydroxyquinone while preventing accidental exposure.

Handling:

Wash hands and skin thoroughly after handling.[1][3]

Use in a well-ventilated area.[1][4]

Avoid contact with eyes, skin, and clothing.[1]

Avoid ingestion and inhalation.[1]
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Do not eat, drink, or smoke when using this product.[3][4]

Avoid generating dust.[1]

Remove and wash contaminated clothing before reuse.[1][3]

Storage:

Keep the container tightly closed when not in use.[1][3]

Store in a cool, dry, well-ventilated area.[1][4]

Store away from incompatible substances such as strong oxidizing agents and strong bases.

[1]

Spill and Disposal Procedures
In the event of a spill or for routine disposal, the following procedures should be followed to

ensure safety and environmental compliance.

Spill Response:

Evacuate and Ventilate: Immediately evacuate the area and ensure adequate ventilation.[1]

Personal Protection: Wear the appropriate personal protective equipment as outlined in the

table above.[1]

Containment and Cleanup:

For dry spills, vacuum or sweep up the material, avoiding dust generation.[1][5]

Place the collected material into a suitable, labeled disposal container.[1][5]

Decontamination: Clean the spill area thoroughly.

Disposal Plan:

Dispose of Tetrahydroxyquinone in a manner consistent with federal, state, and local

regulations.[1]
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The material is not regulated as a hazardous material for transport.[1]

Emergency and First Aid Measures
Immediate and appropriate first aid can significantly mitigate the effects of accidental exposure.

Exposure Route First Aid Procedure

Eye Contact

Flush eyes with plenty of water for at least 15

minutes, occasionally lifting the upper and lower

eyelids. Seek medical attention.[1]

Skin Contact

Flush skin with plenty of soap and water.

Remove contaminated clothing and wash it

before reuse. Get medical aid if irritation

develops or persists.[1]

Ingestion

Do NOT induce vomiting. If the person is

conscious and alert, rinse their mouth and drink

2-4 cupfuls of milk or water. Seek medical aid.[1]

Inhalation

Remove from exposure to fresh air immediately.

If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Get medical

aid if a cough or other symptoms appear.[1]

Experimental Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of

Tetrahydroxyquinone from receipt to disposal.
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Workflow for Safe Handling of Tetrahydroxyquinone
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Caption: Logical workflow for handling Tetrahydroxyquinone.
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This procedural guidance is designed to ensure that all personnel handling

Tetrahydroxyquinone can do so safely and effectively, minimizing risks and promoting a

secure research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15567334/docs?utm_src=pdf-body#essential-safety-and-logistics-for-handling-tetrahydroxyquinone
https://www.benchchem.com/product/b15567334?utm_src=pdf-custom-synthesis#bc-rfq
https://www.chemsrc.com/en/cas/319-89-1_829897.html
https://www.spectrumchemical.com/media/sds/3560T.PDF
https://file.medchemexpress.com/batch_PDF/HY-B1106/Tetrahydroxyquinone-SDS-MedChemExpress.pdf
https://datasheets.scbt.com/sc-296508.pdf
https://sdfine.com/media/catalog/product/attachment/80112MSDS.pdf
https://www.benchchem.com/product/b15567334/docs#essential-safety-and-logistics-for-handling-tetrahydroxyquinone
https://www.benchchem.com/product/b15567334/docs#essential-safety-and-logistics-for-handling-tetrahydroxyquinone
https://www.benchchem.com/product/b15567334/docs#essential-safety-and-logistics-for-handling-tetrahydroxyquinone
https://www.benchchem.com/product/b15567334/docs#essential-safety-and-logistics-for-handling-tetrahydroxyquinone
https://www.benchchem.com/product/b15567334?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15567334?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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